Cas no 496946-80-6 (2-Methyl-1H-indole-5-carboxylic acid)

2-Methyl-1H-indole-5-carboxylic acid structure
496946-80-6 structure
2-Methyl-1H-indole-5-carboxylic acid
496946-80-6
C10H9NO2
175.1840
MFCD07440342
841939
21622232

2-Methyl-1H-indole-5-carboxylic acid Properties

Names and Identifiers

    • 2-methyl-1H-indole-5-carboxylic acid
    • 1H-indole-5-carboxylic acid, 2-methyl-
    • methyl 5-carboxy indole
    • 5-Carboxy-2-methyl-1H-indole
    • STRAEOQKYFMDMG-UHFFFAOYSA-N
    • SB14913
    • AK166915
    • AB0096102
    • AKOS000346209
    • WUA94680
    • DTXSID30616395
    • 496946-80-6
    • 2-methyl-1H-indole-5-carboxylicacid
    • I10098
    • EN300-87386
    • SCHEMBL1105989
    • MFCD07440342
    • DS-9193
    • SY104782
    • CS-0186660
    • DB-071039
    • +Expand
    • MFCD07440342
    • STRAEOQKYFMDMG-UHFFFAOYSA-N
    • 1S/C10H9NO2/c1-6-4-8-5-7(10(12)13)2-3-9(8)11-6/h2-5,11H,1H3,(H,12,13)
    • O([H])C(C1C([H])=C([H])C2=C(C=1[H])C([H])=C(C([H])([H])[H])N2[H])=O

Computed Properties

  • 175.06337
  • 2
  • 2
  • 1
  • 175.063328530g/mol
  • 13
  • 217
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.6
  • 53.1

Experimental Properties

  • 53.09

2-Methyl-1H-indole-5-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00E7TJ-100mg
2-methyl-1H-indole-5-carboxylic acid
496946-80-6 95%
100mg
$71.00 2024-05-01
A2B Chem LLC
AG62519-100mg
2-Methyl-1h-indole-5-carboxylic acid
496946-80-6 95%
100mg
$67.00 2024-04-19
Aaron
AR00E81V-100mg
2-methyl-1H-indole-5-carboxylic acid
496946-80-6 97%
100mg
$69.00
abcr
AB439853-250 mg
2-Methyl-1H-indole-5-carboxylic acid, 95%; .
496946-80-6 95%
250mg
€326.20
Alichem
A199007387-100mg
2-Methyl-1H-indole-5-carboxylic acid
496946-80-6 98%
100mg
$228.80 2023-09-01
Ambeed
A320187-100mg
2-Methyl-1H-indole-5-carboxylic acid
496946-80-6 96%
100mg
$61.0 2024-07-18
Chemenu
CM239350-1g
2-Methyl-1H-indole-5-carboxylic acid
496946-80-6 95%+
1g
$823 2021-08-04
Enamine
EN300-87386-0.05g
2-methyl-1H-indole-5-carboxylic acid
496946-80-6 95%
0.05g
$209.0 2023-05-29
eNovation Chemicals LLC
D759456-100mg
2-methyl-1H-indole-5-carboxylic acid
496946-80-6 95%
100mg
$235 2022-05-25
TRC
M643160-2.5mg
2-methyl-1H-indole-5-carboxylic acid
496946-80-6
2.5mg
$ 50.00 2022-06-03

2-Methyl-1H-indole-5-carboxylic acid Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:496946-80-6)
ZHAO JING LI
17558870519
sales02@chemsoon.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:496946-80-6)
CHEN DAN DAN
15827180502
1148980033@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:496946-80-6)2-Methyl-1H-indole-5-carboxylic acid
A856180
99%
1g
300.0